sorbitol 3-phosphate
sorbitol 3-phosphate
Sorbitol 3-phosphate belongs to the class of organic compounds known as monoalkyl phosphates. These are organic compounds containing a phosphate group that is linked to exactly one alkyl chain. Sorbitol 3-phosphate can be converted into D-glucitol.
D-glucitol 3-phosphate is an alditol 3-phosphate and a glucitol phosphate. It derives from a D-glucitol.
D-glucitol 3-phosphate is an alditol 3-phosphate and a glucitol phosphate. It derives from a D-glucitol.
Brand Name:
Vulcanchem
CAS No.:
121955-14-4
VCID:
VC0040505
InChI:
InChI=1S/C6H15O9P/c7-1-3(9)5(11)6(4(10)2-8)15-16(12,13)14/h3-11H,1-2H2,(H2,12,13,14)/t3-,4+,5-,6-/m1/s1
SMILES:
C(C(C(C(C(CO)O)OP(=O)(O)O)O)O)O
Molecular Formula:
C6H15O9P
Molecular Weight:
262.15 g/mol
sorbitol 3-phosphate
CAS No.: 121955-14-4
Main Products
VCID: VC0040505
Molecular Formula: C6H15O9P
Molecular Weight: 262.15 g/mol
| CAS No. | 121955-14-4 |
|---|---|
| Product Name | sorbitol 3-phosphate |
| Molecular Formula | C6H15O9P |
| Molecular Weight | 262.15 g/mol |
| IUPAC Name | [(2S,3R,4R,5R)-1,2,4,5,6-pentahydroxyhexan-3-yl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C6H15O9P/c7-1-3(9)5(11)6(4(10)2-8)15-16(12,13)14/h3-11H,1-2H2,(H2,12,13,14)/t3-,4+,5-,6-/m1/s1 |
| Standard InChIKey | RSCVCIHYYQHRMQ-JGWLITMVSA-N |
| Isomeric SMILES | C([C@H]([C@H]([C@@H]([C@H](CO)O)OP(=O)(O)O)O)O)O |
| SMILES | C(C(C(C(C(CO)O)OP(=O)(O)O)O)O)O |
| Canonical SMILES | C(C(C(C(C(CO)O)OP(=O)(O)O)O)O)O |
| Description | Sorbitol 3-phosphate belongs to the class of organic compounds known as monoalkyl phosphates. These are organic compounds containing a phosphate group that is linked to exactly one alkyl chain. Sorbitol 3-phosphate can be converted into D-glucitol. D-glucitol 3-phosphate is an alditol 3-phosphate and a glucitol phosphate. It derives from a D-glucitol. |
| Synonyms | sorbitol 3-phosphate sorbitol-3-phosphate |
| PubChem Compound | 129544 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume